Cas no 872701-52-5 (N-(3-methylphenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3-methylphenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872701-52-5
• MF: C₁₈H₁₆N₄OS
• MW: 336.410841941834
• CID: 5511165
• Update Time: 2025-10-29

N-(3-methylphenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
• N-(3-methylphenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H16N4OS/c1-13-4-2-6-15(10-13)20-17(23)12-24-18-8-7-16(21-22-18)14-5-3-9-19-11-14/h2-11H,12H2,1H3,(H,20,23)
• InChI Key： KHABRYLAMSKCQM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1=NN=C(C2=CC=CN=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(3-methylphenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

Professional Introduction to N-(3-methylphenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872701-52-5)

N-(3-methylphenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 872701-52-5, belongs to a class of molecules that have garnered considerable attention due to their unique chemical properties and biological activities. The intricate arrangement of functional groups within its molecular framework, including aromatic rings, pyridazine derivatives, and sulfanyl groups, makes it a promising candidate for further exploration in medicinal chemistry.

The compound's structure incorporates several key features that contribute to its potential utility. The presence of a 3-methylphenyl group provides a hydrophobic anchor, enhancing its solubility in certain organic solvents and facilitating interactions with biological targets. Meanwhile, the pyridazin-3-ylsulfanyl moiety introduces a polar region that can engage in hydrogen bonding, a critical interaction for many drug-receptor binding events. This combination of hydrophobic and polar characteristics makes the molecule an intriguing subject for studying its pharmacokinetic behavior and therapeutic efficacy.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(3-methylphenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide has been investigated for its potential role in inhibiting enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer progression. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are pivotal in regulating cellular processes.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the pyridin-3-yl group into the pyridazine ring is particularly critical, as it modulates the electronic properties of the molecule and influences its binding affinity to biological targets. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core pyridazine scaffold efficiently. These methods not only enhance the synthetic route's efficiency but also minimize unwanted byproducts, ensuring the final product's integrity.

The pharmacological profile of N-(3-methylphenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide has been explored through both in vitro and in vivo studies. In cell-based assays, the compound has demonstrated notable activity against several disease models, including inflammation and tumor growth. These findings are supported by molecular docking studies, which predict favorable binding interactions between the compound and target proteins. Such computational analyses are essential for rational drug design, allowing researchers to optimize the molecule's structure for improved efficacy.

The compound's potential extends beyond its primary pharmacological applications. Its unique structural features make it a valuable scaffold for designing derivatives with enhanced properties. By modifying specific functional groups or introducing new ones, researchers can fine-tune the molecule's bioactivity, solubility, and metabolic stability. This flexibility underscores the importance of N-(3-methylphenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide as a building block for future drug discovery efforts.

In conclusion, N-(3-methylphenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872701-52-5) represents a significant advancement in pharmaceutical chemistry. Its complex molecular architecture and demonstrated biological activity position it as a promising candidate for further therapeutic development. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in addressing various medical challenges.